Cas no 2098028-25-0 (3-[1-(Pent-4-yn-1-yl)-1H-pyrazol-4-yl]propanoic acid)

• Product Name: 3-[1-(Pent-4-yn-1-yl)-1H-pyrazol-4-yl]propanoic acid
• CAS No: 2098028-25-0
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5045104
• Update Time: 2023-08-25

3-[1-(Pent-4-yn-1-yl)-1H-pyrazol-4-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[1-(pent-4-yn-1-yl)-1H-pyrazol-4-yl]propanoic acid
• 3-(1-pent-4-ynylpyrazol-4-yl)propanoic acid
• 3-[1-(Pent-4-yn-1-yl)-1H-pyrazol-4-yl]propanoic acid

• Inchi： 1S/C11H14N2O2/c1-2-3-4-7-13-9-10(8-12-13)5-6-11(14)15/h1,8-9H,3-7H2,(H,14,15)
• InChI Key： KODLKWIJCSJZEI-UHFFFAOYSA-N
• SMILES： OC(CCC1C=NN(C=1)CCCC#C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 257
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1